Cas no 2034341-56-3 (1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea)

• Product Name: 1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea
• CAS No: 2034341-56-3
• MF: C₁₇H₁₅ClN₂O₂S
• MW: 346.831201791763
• CID: 5977826
• PubChem ID: 121019277
• Update Time: 2025-05-23

1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea
• 1-(4-chlorobenzyl)-3-((5-(thiophen-3-yl)furan-2-yl)methyl)urea
• 2034341-56-3
• AKOS026693443
• F6516-1536
• 1-[(4-chlorophenyl)methyl]-3-{[5-(thiophen-3-yl)furan-2-yl]methyl}urea
• 1-[(4-chlorophenyl)methyl]-3-[(5-thiophen-3-ylfuran-2-yl)methyl]urea

• Inchi： 1S/C17H15ClN2O2S/c18-14-3-1-12(2-4-14)9-19-17(21)20-10-15-5-6-16(22-15)13-7-8-23-11-13/h1-8,11H,9-10H2,(H2,19,20,21)
• InChI Key： WINQRTJYHJHDLV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1=CC=C(C2=CSC=C2)O1)=O

Computed Properties

• Exact Mass: 346.0542766g/mol
• Monoisotopic Mass: 346.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.5Ų

Additional information on 1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea

Introduction to 1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea (CAS No. 2034341-56-3)

1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2034341-56-3, represents a convergence of multiple chemical moieties that contribute to its potential applications in drug discovery and development. The presence of a 4-chlorophenyl group, a thiophen-3-yl moiety, and a furan-2-ylmethyl substituent makes this molecule a candidate for further exploration in medicinal chemistry.

The structural framework of 1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea incorporates elements that are known to interact favorably with biological targets. The 4-chlorophenyl group, for instance, is often found in pharmaceuticals due to its ability to enhance lipophilicity and metabolic stability. This feature is particularly relevant in the design of drugs that require prolonged circulation in the bloodstream. Additionally, the thiophen-3-yl component introduces a sulfur atom, which can participate in various hydrogen bonding interactions and metal coordination events, thereby expanding the compound's potential binding modes with biological receptors.

The furan-2-ylmethyl group adds another layer of complexity to the molecule, providing a platform for further functionalization and derivatization. Furan derivatives are well-documented for their role in medicinal chemistry, often exhibiting bioactivity across multiple therapeutic areas. The combination of these structural elements suggests that 1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea may possess properties that make it suitable for addressing complex biological pathways.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs), which are critical in many disease processes but have proven challenging to target with traditional drug molecules. The unique architecture of 1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-yl)furan-2-ylmethyl}urea makes it a promising candidate for this endeavor. The compound's ability to engage with both hydrophobic and polar regions of protein targets could facilitate the development of novel therapeutic agents.

Moreover, the compound's urea moiety is a well-known pharmacophore that can participate in hydrogen bonding interactions, enhancing binding affinity and selectivity. The urea group is particularly interesting because it can be modified in various ways to fine-tune its interactions with biological targets. This flexibility makes 1-(4-chlorophenyl)methyl-3-{5-(thiophen-3-y)furan -2 -y lmethyl}urea a versatile scaffold for drug discovery efforts.

The synthesis of 1-(4-chlorophenyl)methyl -3 -{5 - (thiophen -3 - yl) furan -2 - ylmethyl }urea involves multi-step organic transformations that highlight the expertise required in medicinal chemistry synthesis. The process typically begins with the preparation of key intermediates such as 4-chlorobenzylamine and 5-(thiophen -3 - yl)furan -2 - methanol. These intermediates are then coupled through condensation reactions facilitated by urea-forming conditions, leading to the formation of the target molecule.

The reaction conditions must be carefully optimized to ensure high yields and purity, as impurities can significantly impact the compound's bioactivity and pharmacokinetic properties. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and verify the structure of the final product.

Evaluation of 1-(4-chlorophenyl)methyl -3 -{5 -(thiophen -3 - yl) furan -2 - ylmethyl }urea has begun in several academic and industrial laboratories, focusing on its potential as an inhibitor or modulator of specific biological pathways. Preliminary studies have shown promising results in cell-based assays, where the compound demonstrated inhibitory activity against certain enzymes and receptors relevant to diseases such as cancer and inflammatory disorders.

The compound's interaction with biological targets is being further investigated through computational modeling and experimental techniques such as X-ray crystallography. These studies aim to elucidate the molecular mechanisms by which 1-(4-chlorophenyl)methyl -3 -{5 -(thiophen -3 - yl) furan -2 - ylmethyl }urea exerts its effects, providing insights into its potential therapeutic applications.

In conclusion, 1-(4-chlorophenyl)methyl -3 -{5 -(thiophen -3 - yl) furan -2 - ylmethyl }urea (CAS No. 2034341--56--33 is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of chemical moieties positions it as a valuable scaffold for drug discovery efforts aimed at modulating complex biological pathways. As research continues into this compound, new insights into its bioactivity and mechanisms of action are expected to emerge, paving the way for novel therapeutic interventions.